Crimidine Crimidine Crimidine appears as brown waxy solid or colorless crystals. Used as a rodenticide. Not registered as a pesticide in the U.S. (EPA, 1998)
Crimidine is a member of pyrimidines and an organohalogen compound.
Brand Name: Vulcanchem
CAS No.: 535-89-7
VCID: VC0524451
InChI: InChI=1S/C7H10ClN3/c1-5-4-6(11(2)3)10-7(8)9-5/h4H,1-3H3
SMILES: CC1=CC(=NC(=N1)Cl)N(C)C
Molecular Formula: C7H10ClN3
Molecular Weight: 171.63 g/mol

Crimidine

CAS No.: 535-89-7

Inhibitors

VCID: VC0524451

Molecular Formula: C7H10ClN3

Molecular Weight: 171.63 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Crimidine - 535-89-7

CAS No. 535-89-7
Product Name Crimidine
Molecular Formula C7H10ClN3
Molecular Weight 171.63 g/mol
IUPAC Name 2-chloro-N,N,6-trimethylpyrimidin-4-amine
Standard InChI InChI=1S/C7H10ClN3/c1-5-4-6(11(2)3)10-7(8)9-5/h4H,1-3H3
Standard InChIKey HJIUPFPIEBPYIE-UHFFFAOYSA-N
Impurities Inactive waxy 4-chloro-2-dimethylamino isome
SMILES CC1=CC(=NC(=N1)Cl)N(C)C
Canonical SMILES CC1=CC(=NC(=N1)Cl)N(C)C
Appearance Solid powder
Boiling Point 284 to 297 °F at 4 mm Hg (EPA, 1998)
140-147 °C at 4 mm Hg
Colorform Colorless crystals
Melting Point 189 °F (EPA, 1998)
87.0 °C
87 °C
Physical Description Crimidine appears as brown waxy solid or colorless crystals. Used as a rodenticide. Not registered as a pesticide in the U.S. (EPA, 1998)
Description Crimidine appears as brown waxy solid or colorless crystals. Used as a rodenticide. Not registered as a pesticide in the U.S. (EPA, 1998)
Crimidine is a member of pyrimidines and an organohalogen compound.
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life Very stable in neutral media, but decomposed by strong acids and alkalis.
Solubility 0.05 M
Very soluble in ethanol
In water, 9.4 g/L at 20 °C
Readily soluble in dichloromethane, 2-propanol, toluene
Soluble in most common organic solvents, eg acetone, benzene, chloroform, diethyl ether, ethanol. Soluble in dilute acids.
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Crimidine; W-491; W-491; W-491; NSC 2017; NSC-2017; NSC2017.
Vapor Pressure Less than 10-5 at 68F (EPA, 1998)
0.023 mm Hg at 25 °C (est)
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